Cas no 1261453-71-7 (Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate)

• Product Name: Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate
• CAS No: 1261453-71-7
• MF: C₁₂H₁₄F₂O₄
• MW: 260.233971118927
• CID: 4988802
• Update Time: 2025-05-24

Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate

• Inchi： 1S/C12H14F2O4/c1-16-10-7-9(18-12(13)14)5-3-8(10)4-6-11(15)17-2/h3,5,7,12H,4,6H2,1-2H3
• InChI Key： VCQHWPPCGKTPKQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)OC)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8

Additional information on Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate

Research Brief on Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate (CAS: 1261453-71-7)

Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate (CAS: 1261453-71-7) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethoxy and methoxy substituents, has been investigated for its potential applications in drug development, particularly as an intermediate or active pharmaceutical ingredient (API). Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for therapeutic interventions.

The compound's unique structural features, including the difluoromethoxy group, contribute to its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry. Researchers have focused on optimizing its synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Recent pharmacological studies have investigated the biological activities of Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate, with a particular emphasis on its potential anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation, suggesting its utility in treating chronic inflammatory conditions. Additionally, its interactions with specific enzyme targets have been elucidated, providing insights into its mechanism of action.

One of the notable advancements in the research of this compound is its application in the development of novel prodrugs. By leveraging its ester functionality, researchers have designed prodrugs that exhibit enhanced pharmacokinetic profiles, including improved absorption and reduced toxicity. These findings underscore the compound's versatility and its potential to address unmet medical needs in various therapeutic areas.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate. Issues such as formulation stability, dose optimization, and long-term safety profiles need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's transition from the laboratory to the clinic.

In conclusion, Methyl 3-(4'-(difluoromethoxy)-2'-methoxyphenyl)propionate (CAS: 1261453-71-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in the future.